Cas no 1804381-25-6 (3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid)

• Product Name: 3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid
• CAS No: 1804381-25-6
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4978382
• Update Time: 2025-07-20

3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid

• Inchi： 1S/C10H10BrClO2/c11-9-3-1-8(6-12)7(5-9)2-4-10(13)14/h1,3,5H,2,4,6H2,(H,13,14)
• InChI Key： YJAMRBLRHQEPAS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=C(C=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid

Comprehensive Overview of 3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid (CAS No. 1804381-25-6)

3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid (CAS No. 1804381-25-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and chloromethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, C10H10BrClO2, offers a robust platform for further chemical modifications, making it invaluable in drug discovery and material science applications.

In recent years, the demand for halogenated aromatic compounds like 3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are critical in oncology and immunology. The compound’s reactivity and stability under various conditions make it a preferred choice for high-throughput screening and combinatorial chemistry.

The synthesis of 3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid involves multi-step organic reactions, including electrophilic aromatic substitution and side-chain functionalization. Its purification and characterization are typically achieved through techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and yield, meeting the stringent requirements of industrial and academic laboratories.

One of the trending topics in the context of 3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid is its application in green chemistry. With growing emphasis on environmentally friendly synthesis routes, researchers are exploring catalytic processes and solvent-free reactions to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Another area of interest is the compound’s role in precision medicine. As the pharmaceutical industry shifts toward personalized treatments, intermediates like 3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid are crucial for designing patient-specific therapeutics. Its structural flexibility allows for the creation of derivatives with tailored pharmacokinetic and pharmacodynamic properties.

From a commercial perspective, 3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid is available through leading chemical suppliers and custom synthesis providers. Its patent landscape and regulatory status are frequently updated, reflecting its evolving applications. Analysts predict steady growth in its market demand, driven by advancements in bioconjugation and drug delivery systems.

For researchers seeking detailed protocols or safety data sheets (SDS), reputable sources such as PubChem, Reaxys, and SciFinder provide comprehensive datasets. Additionally, forums like ResearchGate and LinkedIn groups offer platforms for discussing synthetic challenges and collaborative opportunities.

In summary, 3-(5-Bromo-2-(chloromethyl)phenyl)propanoic acid (CAS No. 1804381-25-6) stands at the intersection of innovation and practicality. Its multifaceted applications in drug development, agrochemicals, and material science underscore its importance in modern chemistry. As scientific inquiry continues to expand, this compound will likely remain a cornerstone in the quest for sustainable and efficient chemical solutions.